![molecular formula C28H28N2O8 B2419241 Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate CAS No. 449766-76-1](/img/structure/B2419241.png)
Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate is a chemical compound with the molecular formula C28H28N2O8 and a molecular weight of 520.538 .
Synthesis Analysis
The synthesis of related compounds often involves the use of 4-hydroxy-2-quinolones, which are valuable in drug research and development . A key starting compound in the synthesis of the target products is { [4- (3,4-dimethoxyphenyl)tetrahydro-2 H -pyran-4-yl]methyl}amine . The synthetic scheme involves the acylation of commercially available 4,5-dimethoxy-methylanthranilate using methyl malonyl chloride .Molecular Structure Analysis
The molecular structure of this compound consists of a complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The exact structure can be determined through various analytical techniques .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of complex organic compounds like Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate often involves multi-step reactions, showcasing the intricacies of organic chemistry. One notable example involves the synthesis of diethyl 2,2´-thiocarbonyl-bis(azanediyl)dibenzoate, leading to ethyl 2-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)benzoate through specific reactions with sodium ethoxide and ethyl nitroacetate. The resulting compounds were analyzed using IR, 1H, and 13C NMR spectroscopy, elemental analysis, and single crystal X-ray structure determination, providing insights into their structural configurations (Rimaz et al., 2009).
Novel Synthetic Pathways
Research into the synthesis of quinoline derivatives explores various conditions and reagents, such as the treatment of ethyl 4, 5-dimethoxy-2-nitrobenzylidenemalonate with triethyl phosphite, yielding novel quinoline compounds. This methodology highlights the versatility and reactivity of nitrobenzylidenemalonate derivatives under specific conditions, contributing to the development of new synthetic routes in organic chemistry (Kametani et al., 1969).
Chemical Reactivity and Applications
The study of the influence of nitro groups on side-chain reactivity in ethyl nitrobenzoates under alkaline hydrolysis conditions provides insights into the effects of steric and mesomeric interactions on reaction rates. Understanding these interactions is crucial for designing compounds with desired reactivity and stability, which has implications for developing new materials and pharmaceuticals (Iskander et al., 1966).
Properties
IUPAC Name |
ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N2O8/c1-4-37-28(32)18-9-11-20(12-10-18)38-17-24-22-16-26(36-3)25(35-2)15-19(22)13-14-29(24)27(31)21-7-5-6-8-23(21)30(33)34/h5-12,15-16,24H,4,13-14,17H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKMKUGUWRRAHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)C4=CC=CC=C4[N+](=O)[O-])OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N2O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.